Cas no 1355231-63-8 (1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine
• CAS No: 1355231-63-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5741089
• PubChem ID: 102544504
• Update Time: 2025-10-16

1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxy-5-methylpyridin-3-yl)ethanamine
• EN300-1848612
• 1355231-63-8
• 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine
• 1-(6-Methoxy-5-methyl-pyridin-3-yl)-ethylamine
• 3-Pyridinemethanamine, 6-methoxy-α,5-dimethyl-

• Inchi： 1S/C9H14N2O/c1-6-4-8(7(2)10)5-11-9(6)12-3/h4-5,7H,10H2,1-3H3
• InChI Key： DWAYZIBRIVITDI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 267.7±40.0 °C(Predicted)
• pka: 8.43±0.29(Predicted)

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine

Introduction to 1-(6-Methoxy-5-methylpyridin-3-yl)ethan-1-amine (CAS No. 1355231-63-8)

1-(6-Methoxy-5-methylpyridin-3-yl)ethan-1-amine, also known by its CAS number 1355231-63-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methoxy and methyl-substituted pyridine ring attached to an ethylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine is particularly noteworthy for its potential to interact with specific biological targets. The pyridine ring, a common motif in many bioactive molecules, provides a rigid planar structure that can facilitate interactions with protein binding sites. The methoxy and methyl substituents further enhance the compound's lipophilicity and electronic properties, which are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential therapeutic applications of 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as an agonist at certain serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. This finding suggests that 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine could be a promising lead compound for the development of novel antidepressant drugs.

In addition to its potential as a serotonin receptor modulator, 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings have implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicology studies have indicated that 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine has a good safety profile, with no significant adverse effects observed at therapeutic doses.

The synthetic route to produce 1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine has been well-documented in the literature. One common approach involves the reaction of 6-methoxy-5-methylpyridine with an appropriate ethylamine derivative under controlled conditions. This method allows for high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 1-(6-methoxy-5-methylpyridin-3-y l)ethan - 1 - amine (CAS No. 135523 1 - 63 - 8) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various medical conditions.